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Compound of Interest

Compound Name: 4-Methoxy-2,3,5-trimethylpyridine

Cat. No.: B021643

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the patent landscape for the synthesis and
primary applications of 4-Methoxy-2,3,5-trimethylpyridine. The information presented is
curated from a review of multiple patents, offering insights into prevalent synthetic strategies
and the compound's principal role in the pharmaceutical industry.

Executive Summary

4-Methoxy-2,3,5-trimethylpyridine is a key chemical intermediate, with its patent landscape
overwhelmingly dominated by its application in the synthesis of proton pump inhibitors (PPIs), a
class of drugs that reduce stomach acid production. The synthesis of this pyridine derivative
has been approached through various patented routes, primarily starting from either 2,3,5-
trimethylpyridine (also known as 2,3,5-collidine) or 3,5-dimethylpyridine (3,5-lutidine). The
choice of starting material and subsequent synthetic strategy dictates the overall efficiency,
yield, and complexity of the process. While the primary use is well-established, the exploration
of this molecule in other therapeutic areas, such as TRPC6 inhibitors, is an emerging field.

Comparison of Patented Synthetic Routes

The synthesis of 4-Methoxy-2,3,5-trimethylpyridine and its immediate derivatives, particularly
the N-oxide, is a critical step in the production of several blockbuster drugs. The following
tables summarize and compare the key aspects of the most prominent synthetic methodologies
disclosed in the patent literature.
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Table 1: Synthesis Starting from 2,3,5-Trimethylpyridine

Patent Starting Key
Key Reactions  Reported Yield
Reference Material Intermediates
2,3,5-
Trimethylpyridine o 89% purity for
) N-oxidation, ]
2,3,5- -N-oxide, 2,3,5- o 2,3,5-trimethyl-4-
EP0103553A1[1] ) o ) Nitration, o
Trimethylpyridine  Trimethyl-4- ) methoxypyridine-
) o Methoxylation )
nitropyridine-N- N-oxide[1]
oxide
2-Chloromethyl- Oxidation, o
) o Not explicitly
o 3,5-dimethyl-4- Nitration,
US4544750A[2] 2,3,5-Collidine o ] stated for the
methoxy pyridine  Methoxylation, ) )
] T intermediate
hydrochloride Chlorination
) ] Oxidation with
lonic species, 2-
catalyst, ]
chloromethyl-3,5- o Overall yield for
2,3,5- ) Nitration,
EP0484265A1[3] ) o dimethyl-4- ) Omeprazole
Trimethylpyridine o Methoxylation,
methoxypyridine ) >90%[3]
) Allylic
N-oxide o
chlorination

Table 2: Synthesis Starting from 3,5-Dimethylpyridine
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Patent Starting Key ) )
. . Key Reactions  Reported Yield
Reference Material Intermediates
3,5-
Dimethylpyridine-
N-oxide, 3,5- Oxidation,
Dimethyl-4- Nitration,
o ) 40-50% overall
3,5- methoxypyridine-  Cyanation, )
EP0369208B1[4] ] o O . yield from the
Dimethylpyridine  2-carbonitrile, Methoxylation, o
] ) carbonitrile[4]
3,5-Dimethyl-4- Catalytic
methoxy-2- Hydrogenation
aminomethylpyri
dine
3,5-Dimethyl-4- o
Oxidation,
methoxy-2- o
o Nitration,
cyanopyridine, ) 40-50% overall
\5- ) Cyanation, )
US5066810A[5] _ o 3,5-Dimethyl-4- . yield from the
Dimethylpyridine Methoxylation, o
methoxy-2- } cyanopyridine[6]
) ) Catalytic
aminomethylpyri ]
_ Hydrogenation
dine
Oxidation,
3,5-Lutidine-N- o
Nitration,
Oxide, Nitro .
o Methoxylation, 81.4% for one
US6245913B1[2] 3,5-Lutidine compound,

Dimethyl sulfate
adduct

Formation of
dimethyl sulfate
adduct

step[2]

Patented Applications of 4-Methoxy-2,3,5-

trimethylpyridine

The primary and most extensively patented application of 4-Methoxy-2,3,5-trimethylpyridine

is as a crucial building block in the synthesis of proton pump inhibitors (PPIs). These drugs,

including Omeprazole, Lansoprazole, and Pantoprazole, are widely used for the treatment of

acid-related disorders of the stomach.[1][2][4]
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A patent has been identified that describes pyridine carbonyl derivatives for therapeutic use as
TRPC6 inhibitors, suggesting a potential, though less direct, application area for derivatives of
4-Methoxy-2,3,5-trimethylpyridine in other therapeutic fields.[7]

Experimental Protocols from Patent Literature
Synthesis of 2,3,5-trimethyl-4-methoxypyridine-N-oxide
(from EP0103553A1)[1]

1. N-oxidation of 2,3,5-trimethylpyridine:

o 2,3,5-trimethylpyridine (10.9 kg, 89.2 moles) is dissolved in acetic acid (30 liters).
e The solution is heated to 90°C.

» Hydrogen peroxide is added, and the reaction is monitored for completion.

e The product, 2,3,5-trimethyl-pyridine-N-oxide, is obtained after workup with a purity of 94%.
[1]

2. Nitration and Methoxylation:

e 2,3,5-trimethyl-pyridine-N-oxide (1457 g, 10 moles) is dissolved in concentrated H2SOa4
(21200 ml).[1]

e A nitrating mixture (conc. H2SO4 and 65% HNO3) is added at 90°C.[1]

» The reaction mixture is stirred and then cooled.

e The pH is adjusted with 10M NaOH.

e The aqueous phase is extracted with CHz2Cl=.

 After solvent removal, methanol and a solution of NaOH in methanol are added.

e The pH is adjusted to 8 with concentrated H2SOa.
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o After workup and purification, 1287 g of 2,3,5-trimethyl-4-methoxy-pyridine-N-oxide is
obtained with 89% purity.[1]

Synthesis of 3,5-dimethyl-4-methoxy-2-
chloromethylpyridine hydrochloride (from US5066810A)
[5]

1. Preparation of 3,5-dimethyl-4-methoxy-2-cyanopyridine:

e This intermediate is prepared from 3,5-dimethylpyridine through a series of reactions
including oxidation to the N-oxide, nitration, reaction with dimethyl! sulfate, treatment with
KCN, and subsequent methoxylation.[6]

2. Catalytic Hydrogenation:

» 3,5-dimethyl-4-methoxy-2-cyanopyridine is hydrogenated in the presence of a catalyst such
as Raney nickel or Pd on charcoal in a suitable solvent like methanol.[8] This step yields 3,5-
dimethyl-4-methoxy-2-aminomethylpyridine.

3. Diazotization and Chlorination:

e The resulting aminomethylpyridine is reacted with sodium nitrite in an aqueous acidic
solution to yield 3,5-dimethyl-4-methoxy-2-hydroxymethylpyridine.[5]

e This alcohol is then reacted with a chlorinating agent like thionyl chloride to give the final
product, 3,5-dimethyl-4-methoxy-2-chloromethylpyridine.[5] The overall yield from the
cyanopyridine is reported to be in the range of 40-50%.[6]

Visualization of Synthetic Workflows

The following diagrams illustrate the key patented synthetic pathways for derivatives of 4-
Methoxy-2,3,5-trimethylpyridine.

N-oxidation

HzOZ/ACOH

Nitration Methoxylation

H2804/HNOs | 2,3,5-Trimethyl-4-nitropyridine-N-oxide NaOMe/MeOH 4-Methoxy-2,3,5-trimethylpyridine-N-oxide

2,3,5-Trimethylpyridine-N-oxide
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Click to download full resolution via product page

Caption: Synthesis of 4-Methoxy-2,3,5-trimethylpyridine-N-oxide from 2,3,5-
Trimethylpyridine.

ccccccccc

Click to download full resolution via product page

Caption: Synthesis of 2-Chloromethyl-3,5-dimethyl-4-methoxypyridine from 3,5-
Dimethylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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